2-Ethylmethcathinone (hydrochloride)
Overview
Description
2-Ethylmethcathinone (hydrochloride) is a potential stimulant/entactogen designer drug that is of the amphetamine, phenethylamine, and cathinone chemical classes. It is structurally related to 4-methylmethcathinone, a controlled compound which has been detected in products marketed as bath salts, plant food, and tablets. The physiological and toxicological properties of this compound are not known. This product is intended for forensic purposes.
Scientific Research Applications
Spectroscopic Characterization and Crystal Structures of Cathinone Derivatives
N-ethyl-2-amino-1-phenylpropan-1-one (ethcathinone) hydrochloride and its derivatives, such as N-ethyl-2-amino-1-(4-chlorophenyl)propan-1-one (4-CEC) hydrochloride, have been extensively characterized through spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy, and X-ray crystallography. These studies are crucial in forensic toxicology for the identification and purity assessment of seized substances. Particularly, 4-CEC's spectroscopic characterization was described for the first time, providing essential data for its identification in forensic contexts (Kuś et al., 2016).
Characterization and Quantification in Drug Analysis
Characterization and Quantification of Mephedrone
The chemical characterization of cathinone derivatives, including the development of validated methods for quantification, is imperative in the analysis of new psychoactive substances. Studies have detailed the synthesis, chemical characterization, and quantification methods for substances like 4'-methylmethcathinone (mephedrone) in its hydrobromide and hydrochloride forms. This research plays a pivotal role in understanding the composition and potential adulterants in illicit drug manufacture (Santali et al., 2011).
Analytical Challenges in Designer Drug Identification
Resolution of Isomeric New Designer Stimulants
Differentiating isomeric representatives of designer drugs remains a challenge in analytical chemistry. Vacuum ultraviolet spectroscopy, combined with gas chromatography, has been employed to distinguish a set of forty-three designer drugs, including various isomers, showcasing distinctive vacuum ultraviolet/ultraviolet spectra. This methodology is crucial in forensic analysis for the resolution and identification of these compounds, offering detection limits in the nanogram range, which is vital for forensic investigations (Škultéty et al., 2017).
Stability and Degradation Pathways in Methcathinone Analogs
Degradation Pathways and Stability of Methcathinone Analogs
Understanding the stability and degradation pathways of methcathinone (MC) analogs is crucial, especially in alkaline solutions. Studies have identified the degradation products of 4-methylmethcathinone (4-MMC) in solutions and investigated the effects of antioxidants on its degradation. This research is not only beneficial for forensic analysis but also provides insights into pharmacokinetic analysis, aiding in the understanding of the degradation behavior and stability of these analogs in various pH solutions (Tsujikawa et al., 2012).
properties
Product Name |
2-Ethylmethcathinone (hydrochloride) |
|---|---|
Molecular Formula |
C12H17NO · HCl |
Molecular Weight |
227.7 |
InChI |
InChI=1S/C12H17NO.ClH/c1-4-10-7-5-6-8-11(10)12(14)9(2)13-3;/h5-9,13H,4H2,1-3H3;1H |
InChI Key |
AUGWTFSCQGXGOI-UHFFFAOYSA-N |
SMILES |
CCC1=C(C(C(NC)C)=O)C=CC=C1.Cl |
synonyms |
2-EMC |
Origin of Product |
United States |
Retrosynthesis Analysis
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